Cas no 860786-62-5 (4-(4-Chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one)

4-(4-Chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one structure
860786-62-5 structure
Product Name:4-(4-Chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
CAS No:860786-62-5
MF:C17H13ClF3N3O
MW:367.752833127975
CID:5013499
Update Time:2023-08-25

4-(4-Chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-(4-chlorophenyl)-3-methyl-1-{[3-(trifluoromethyl)phenyl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
    • 4-(4-chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 4-(4-Chlorophenyl)-5-methyl-2-[3-(trifluoromethyl)benzyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
    • Inchi: 1S/C17H13ClF3N3O/c1-11-22-23(10-12-3-2-4-13(9-12)17(19,20)21)16(25)24(11)15-7-5-14(18)6-8-15/h2-9H,10H2,1H3
    • InChI Key: BPXXTYRHDJXKBC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(C)=NN(C1=O)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 532
  • XLogP3: 4.1
  • Topological Polar Surface Area: 35.9
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